Cas no 1867162-08-0 (6-Chloro-4-methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside)

• Product name: 6-Chloro-4-methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside
• CAS No: 1867162-08-0
• MF: C₁₈H₂₀ClNO₈
• MW: 413.806304931641
• CID: 5720170

6-Chloro-4-methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside
• 2H-1-Benzopyran-2-one, 7-[[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]oxy]-6-chloro-4-methyl-

• Inchi： 1S/C18H20ClNO8/c1-7-3-14(23)26-11-5-12(10(19)4-9(7)11)27-18-15(20-8(2)22)17(25)16(24)13(6-21)28-18/h3-5,13,15-18,21,24-25H,6H2,1-2H3,(H,20,22)/t13-,15-,16-,17-,18-/m1/s1
• InChI Key： TXSDPHJZLZQZTQ-JVNHZCFISA-N
• SMILES： O(C1=C(C=C2C(=CC(=O)OC2=C1)C)Cl)[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1NC(=O)C

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 754.8±60.0 °C(Predicted)
• pka: 12.81±0.70(Predicted)

Additional information on 6-Chloro-4-methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside

Research Update on 6-Chloro-4-methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside (CAS: 1867162-08-0)

6-Chloro-4-methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside (CAS: 1867162-08-0) is a fluorogenic substrate widely used in enzymatic assays, particularly for the detection and quantification of β-N-acetylglucosaminidase (NAGase) activity. This compound has garnered significant attention in recent studies due to its high sensitivity and specificity in biochemical and biomedical applications. The following research update synthesizes the latest findings related to this compound, highlighting its role in disease diagnostics, drug development, and enzymatic research.

Recent studies have demonstrated the utility of 6-Chloro-4-methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside in the early detection of lysosomal storage disorders, such as Tay-Sachs and Sandhoff diseases. Researchers have optimized assay protocols using this substrate to achieve enhanced sensitivity in NAGase activity measurements, enabling earlier and more accurate diagnosis. Additionally, its application in high-throughput screening (HTS) platforms has facilitated the identification of novel NAGase inhibitors, which hold promise for therapeutic interventions in conditions characterized by aberrant glycosidase activity.

In the context of cancer research, this substrate has been employed to investigate the role of NAGase in tumor progression and metastasis. A 2023 study published in the Journal of Biological Chemistry revealed that elevated NAGase activity, detected using 6-Chloro-4-methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside, correlates with increased invasiveness in certain cancer cell lines. These findings suggest potential applications of this compound in developing prognostic biomarkers and targeted therapies.

Advancements in synthetic chemistry have also led to improved methodologies for the production of 6-Chloro-4-methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside, ensuring higher purity and yield. A recent patent (US20230183245A1) describes a novel enzymatic synthesis route that reduces byproduct formation, addressing previous challenges in large-scale production. This development is expected to enhance the accessibility of the substrate for both research and clinical applications.

Looking ahead, ongoing research aims to expand the applications of 6-Chloro-4-methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside beyond NAGase assays. Preliminary data from a multi-institutional collaboration suggests its potential utility in studying bacterial glycosidases, which could inform new strategies for combating antibiotic-resistant infections. Furthermore, modifications to the core structure of the compound are being explored to develop derivatives with tailored properties for specific diagnostic or therapeutic purposes.

In conclusion, 6-Chloro-4-methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside (CAS: 1867162-08-0) continues to be a valuable tool in biochemical research, with emerging applications in disease diagnosis and drug discovery. The latest studies underscore its versatility and pave the way for future innovations in the field of glycosidase research. Researchers are encouraged to monitor developments in this area, as they may yield significant advancements in both understanding and treating glycosidase-related disorders.